7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate

• Molecular Formula: C19H12O6S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: [7-(3-methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl] furan-2-carboxylate
• InChI: InChI=1S/C19H12O6S/c1-22-12-5-2-4-11(8-12)14-9-13(10-16-17(14)25-19(21)26-16)24-18(20)15-6-3-7-23-15/h2-10H,1H3
• InChI Key: OBLPGWRMZUWSDD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C3C(=CC(=C2)OC(=O)C4=CC=CO4)SC(=O)O3

Description

7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate is a benzoxathiol-derived compound featuring a 3-methoxyphenyl substituent at position 7 and a 2-furoate ester at position 3. The benzoxathiol core (1,3-benzoxathiol-2-one) is a bicyclic structure combining benzene, oxygen, and sulfur atoms, which confers unique electronic and steric properties. The 2-furoate ester moiety adds polarity and may modulate solubility or biological activity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate typically involves multi-step organic reactions. One common method includes the condensation of 3-methoxyphenyl isothiocyanate with 2-hydroxybenzoic acid to form the benzoxathiol core. This intermediate is then reacted with furoyl chloride under basic conditions to yield the final product. The reaction conditions often require controlled temperatures and the use of solvents like dichloromethane or tetrahydrofuran.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to ensure the purity of the final product.

Chemical Reactions Analysis

Types of Reactions

7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, especially at the methoxyphenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor.

Medicine: Explored for its anticancer and antimicrobial properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate involves its interaction with specific molecular targets. It can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved may include the inhibition of metabolic enzymes or disruption of cellular signaling pathways.

Comparison with Similar Compounds

Table 1: Comparison of Benzoxathiol Derivatives with Different Ester Substituents

Compound Name	Substituent at Position 5	Molecular Formula	Key Properties/Applications
Target Compound	2-Furoate	C₁₉H₁₄O₆S	Not fully characterized; structural similarity suggests potential bioactivity
Isopropyl 2-oxo-1,3-benzoxathiol-5-yl carbonate	Isopropyl carbonate	C₁₁H₁₀O₅S	Higher lipophilicity due to isopropyl group; used in synthetic intermediates
7-(4-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-chlorobenzoate	2-Chlorobenzoate	C₂₁H₁₅ClO₆S	Screening compound with halogenated aryl group; possible antimicrobial activity

Key Observations :

• The 2-furoate group in the target compound introduces a heteroaromatic ester, contrasting with the aliphatic isopropyl carbonate and the halogenated 2-chlorobenzoate .
• The 3-methoxyphenyl substituent (vs. 4-methoxyphenyl in the chlorobenzoate analogue) may alter electronic effects, as para-substitution typically enhances resonance stabilization compared to meta-substitution .

Comparison with Furoate Esters in Odor Profiling

Table 2: Olfactory Profiles of Structurally Related Furoate Esters

Compound	Substituent	Dominant Odor Qualities
Methyl 2-furoate	Methyl ester	Decayed, fruity
Ethyl 2-furoate	Ethyl ester	Sweet, acid, urinous
Allyl 2-furoate	Allyl ester	Decayed, green
Target Compound	Benzoxathiol-linked	Unreported (predicted: complex due to aromatic and heterocyclic contributions)

Key Observations :

• Small changes in ester substituents (e.g., methyl to allyl) significantly alter odor profiles, as seen in the triad of furoate esters .
• The target compound’s benzoxathiol core and 3-methoxyphenyl group likely introduce additional odor nuances, though experimental data are lacking.

Comparison with Heterocyclic Analogues Featuring 3-Methoxyphenyl Groups

Table 3: Pyrido-Pyrimidinone Derivatives with 3-Methoxyphenyl Substituents

Compound	Core Structure	Functional Groups	Potential Applications
2-(3-Methoxyphenyl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone	Piperazine, 3-methoxyphenyl	Central nervous system (CNS) targeting
Target Compound	Benzoxathiol	2-Furoate, 3-methoxyphenyl	Hypothesized enzyme inhibition

Key Observations :

• The 3-methoxyphenyl group is a common motif in bioactive heterocycles, suggesting its role in enhancing binding affinity or metabolic stability .
• Unlike pyrido-pyrimidinones, the benzoxathiol core in the target compound lacks nitrogen atoms, which may reduce basicity but improve oxidative stability.

Research Findings and Implications

• Structural Flexibility : The benzoxathiol scaffold allows modular substitution, enabling tuning of electronic (e.g., methoxy position) and steric (e.g., ester size) properties .
• Odor Complexity : While furoate esters exhibit distinct odor profiles based on ester groups , the target compound’s odor remains unstudied but is expected to be multifaceted due to its hybrid structure.
• Biological Potential: Analogues like the 2-chlorobenzoate derivative are used in drug screening, implying the target compound’s suitability for similar applications .

Biological Activity

The compound 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate is a member of the benzoxathiol family, which has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The molecular formula of 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate is $C_{15}H_{13}O_5S$, with a molecular weight of approximately 305.33 g/mol. The compound features a benzoxathiol moiety linked to a furoate group, which is significant for its biological activity.

Property	Value
Molecular Formula	C15H13O5S
Molecular Weight	305.33 g/mol
LogP	3.1
Hydrogen Bond Acceptors	5
Hydrogen Bond Donors	0

Antioxidant Activity

Research indicates that compounds in the benzoxathiol family exhibit substantial antioxidant properties . These properties are primarily attributed to their ability to scavenge free radicals and inhibit lipid peroxidation. The antioxidant activity of 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate has been demonstrated through various assays, including DPPH and ABTS radical scavenging tests.

Anticancer Properties

Several studies have investigated the anticancer potential of benzoxathiols. For instance, a study highlighted that derivatives of benzoxathiol can induce apoptosis in cancer cell lines by activating caspase pathways. Specifically, 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate showed promising results in inhibiting the proliferation of breast cancer cells in vitro.

Enzyme Inhibition

The compound has been identified as an inhibitor of glycogen phosphorylase , an enzyme involved in glucose metabolism. Inhibition of this enzyme can have therapeutic implications for conditions like diabetes and obesity. In vitro studies demonstrated that this compound effectively reduced glycogen phosphorylase activity, suggesting its potential role in metabolic regulation.

Case Studies

• Antioxidant Efficacy Study :
  • A study conducted on various benzoxathiol derivatives found that those with methoxy substitutions exhibited enhanced antioxidant activity compared to their unsubstituted counterparts.
  • The study utilized both in vitro assays and in vivo models to confirm the protective effects against oxidative stress-induced cellular damage.
• Cancer Cell Line Study :
  • In a controlled experiment involving human breast cancer cell lines (MCF-7), treatment with 7-(3-Methoxyphenyl)-2-oxo-1,3-benzoxathiol-5-yl 2-furoate resulted in a significant decrease in cell viability (up to 70% at higher concentrations).
  • Mechanistic studies revealed that the compound triggered apoptosis through the mitochondrial pathway, increasing the expression of pro-apoptotic proteins while decreasing anti-apoptotic factors.